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Compound of Interest

Compound Name: Isobutylidenediurea

Cat. No.: B1196803 Get Quote

Chemical Identity and Physical Properties
Isobutylidenediurea is an organic compound synthesized from the condensation reaction of

isobutyraldehyde and urea.[1][2] It is primarily used as a slow-release nitrogen fertilizer in

agriculture.[1]

Table 1: General Chemical and Physical Properties of Isobutylidenediurea

Property Value Reference

IUPAC Name
N,N''-(2-Methylpropane-1,1-

diyl)diurea
[1]

Synonyms
Isodur, Diureidoisobutane,

Isobutylenediurea
[1]

CAS Number 6104-30-9 [1]

Molecular Formula C₆H₁₄N₄O₂ [1]

Molar Mass 174.204 g/mol [1]

Appearance White crystalline solid/powder [1]

Melting Point Approximately 205 °C [3]

Solubility in water Low [1]

Purity (typical) ≥ 90%
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Synthesis of Isobutylidenediurea
The primary method for synthesizing isobutylidenediurea is through the condensation

reaction of isobutyraldehyde with two equivalents of urea.[1] This reaction is typically carried

out in an aqueous solution.

Synthesis Reaction Pathway
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Isobutyraldehyde
(CH₃)₂CHCHO

Isobutylidenediurea
(CH₃)₂CHCH{NHC(O)NH₂}₂+

Urea (2 eq.)
OC(NH₂)₂

Water
H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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